Cas no 2944-58-3 (4-Chlorophenyl 2-hydroxybenzoate)

• Product Name: 4-Chlorophenyl 2-hydroxybenzoate
• CAS No: 2944-58-3
• MF: C₁₃H₉ClO₃
• MW: 248.661762952805
• CID: 272547
• PubChem ID: 76270
• Update Time: 2025-04-19

4-Chlorophenyl 2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Chlorophenyl 2-hydroxybenzoate
• (4-chlorophenyl) 2-hydroxybenzoate
• 4-CHLOROPHENYL SALICYLATE
• Benzoic acid,2-hydroxy-, 4-chlorophenyl ester
• Salicylicacid, p-chlorophenyl ester (7CI,8CI)
• Phenol, p-chloro-, salicylate
• p-Chlorophenyl salicylate
• SCHEMBL6659667
• Salicylic acid, p-chlorophenyl ester
• NS00028701
• BJ598VZN41
• 4-chlorophenyl2-hydroxybenzoate
• AKOS022183399
• 2944-58-3
• EINECS 220-949-6
• A819919
• UNII-BJ598VZN41
• DTXSID20183647
• FT-0651628
• 2-hydroxy-benzoic acid (4-chlorophenyl) ester

• Inchi： 1S/C13H9ClO3/c14-9-5-7-10(8-6-9)17-13(16)11-3-1-2-4-12(11)15/h1-8,15H
• InChI Key： TUYYMOBSJNEIKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 248.02407
• Monoisotopic Mass: 248.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53